Cas no 2171206-07-6 ((3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid
• CAS No: 2171206-07-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5777591
• PubChem ID: 165559668
• Update Time: 2025-08-05

(3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-3-carboxylic acid
• 2171206-07-6
• EN300-1475313
• (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-10-20(16-26(31)30-15-8-9-19(17-30)27(32)33)29-28(34)35-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,19-20,25H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,32,33)/t19-,20-/m1/s1
• InChI Key： XTEZOMQACAVWPG-WOJBJXKFSA-N
• SMILES： O(C(N[C@H](CCCC)CC(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid

Introduction to Compound CAS No. 2171206-07-6: (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid

(3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid, with the CAS number 2171206-07-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a heptanoyl moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. In the context of (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid, this group plays a crucial role in stabilizing the amino functionality during synthetic processes. The heptanoyl moiety, on the other hand, contributes to the lipophilicity and solubility properties of the compound, which are essential for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, this compound has also been studied for its use in chemical biology research. The ability to selectively modify and label proteins using compounds with specific functional groups is crucial for understanding protein function and interactions. The presence of the Fmoc group in (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid makes it an excellent candidate for such applications, as it can be easily removed to reveal the reactive amino group for further conjugation reactions.

The synthesis of (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid involves several steps, including the formation of the piperidine ring, introduction of the Fmoc protecting group, and attachment of the heptanoyl moiety. Each step requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

The biological activity of this compound has been evaluated through various assays, including cell-based assays and enzyme inhibition studies. Results from these studies have demonstrated that (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid exhibits selective binding to specific protein targets, which is a key factor in its potential therapeutic efficacy. Furthermore, preliminary toxicity studies have shown that this compound has a favorable safety profile, making it suitable for further preclinical and clinical evaluation.

In conclusion, (3R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-3-carboxylic acid (CAS No. 2171206-07-6) is a multifaceted compound with significant potential in both pharmaceutical research and chemical biology applications. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.